![molecular formula C10H12BrNO B1412491 4-Bromo-3-(cyclopropylmethoxy)aniline CAS No. 1369882-43-8](/img/structure/B1412491.png)
4-Bromo-3-(cyclopropylmethoxy)aniline
Overview
Description
“4-Bromoaniline” is a compound where an aniline molecule is substituted with a bromine atom on the para position . It’s used as a building block in the preparation of various compounds .
Molecular Structure Analysis
The molecular formula for “4-Bromoaniline” is BrC6H4NH2 . The structure includes a bromine atom substituted on the para position of an aniline molecule .Chemical Reactions Analysis
One laboratory route to 1-bromo-4-iodobenzene involves the Sandmeyer reaction. “4-Bromoaniline” is treated with concentrated sulfuric acid and sodium nitrite, then potassium iodide .Physical And Chemical Properties Analysis
“4-Bromoaniline” is a solid with a melting point of 56-62°C . It has a molecular weight of 172.02 .Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Pathways and Structural Analysis : Research has been conducted on the synthesis and characterization of related bromoaniline compounds, demonstrating their potential as intermediates in the formation of complex molecular structures. For instance, studies have detailed the synthesis of organoselenium compounds through reactions involving bromoaniline derivatives, highlighting their structural properties and potential in creating compounds with specific redox and antiapoptotic properties (Shaaban et al., 2022).
Transition Metal-Free Synthesis : Another study reported a transition metal-free method for synthesizing meta-bromo- and meta-trifluoromethylanilines from cyclopentanones, showcasing a pathway to anilines with substitution patterns otherwise difficult to access, which is crucial for the synthesis of biologically active compounds (Staudt et al., 2022).
Potential Applications in Material Science
- Nonlinear Optical (NLO) Materials : Research into the vibrational analysis of bromoaniline compounds, such as 4-bromo-3-(trifluoromethyl)aniline, has revealed insights into their structural and electronic properties. These studies suggest potential applications in the development of materials with nonlinear optical properties, which are vital for various technological applications (Revathi et al., 2017).
Photophysical Properties and Molecular Electronics
- Molecular Structure and Electronic Properties : Detailed computational and experimental analyses of bromoaniline derivatives have provided insights into their molecular structure and electronic properties. Such studies are foundational for predicting reactivity and designing molecules for specific applications in molecular electronics and photonics (Leela et al., 2019).
Advanced Synthesis Techniques
- Microreaction Systems for Synthesis : A study on the continuous, homogeneous, and rapid synthesis of 4-bromo-3-methylanisole in a modular microreaction system demonstrates the advancements in chemical synthesis techniques, offering a more selective and efficient process compared to traditional batch processes. This research underscores the importance of innovative synthesis methods in improving the production of chemical compounds (Xie et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
4-bromo-3-(cyclopropylmethoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO/c11-9-4-3-8(12)5-10(9)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKYLCYFFKIFYOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=CC(=C2)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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